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Cat. No.: B7772452

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS-1191 is a potent and selective antagonist of the A3 adenosine receptor (A3AR), a G
protein-coupled receptor implicated in a variety of physiological and pathological processes
within the central nervous system (CNS).[1] Due to its high selectivity for the human A3AR,
MRS-1191 serves as a valuable pharmacological tool for investigating the role of this receptor
in neurological disorders, neuroinflammation, and pain. These application notes provide an
overview of the key characteristics of MRS-1191, along with detailed protocols for its use in
various neuroscience research applications.

Mechanism of Action

The A3 adenosine receptor is primarily coupled to Gi/o proteins, and its activation typically
leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP
(CAMP) levels.[1] Activation of the A3AR can also stimulate phospholipase C (PLC), leading to
the mobilization of intracellular calcium. By competitively binding to the ASAR, MRS-1191
blocks the binding of endogenous adenosine and synthetic agonists, thereby inhibiting these
downstream signaling cascades. This antagonistic action makes MRS-1191 a powerful tool to
elucidate the physiological roles of the A3AR in the brain and to explore its therapeutic potential
in various neurological conditions.
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Data Presentation

The following tables summarize the quantitative data for MRS-1191, providing key parameters
for its use in experimental settings.

Table 1: Binding Affinity of MRS-1191

Receptor . Lo .
Species Radioligand Ki (nM) Reference

Subtype

A3 Human [1251]I-AB-MECA 31 [1]

Al Human - >40,000 [1]

A2A Human - >40,000 [1]

A3 Rat - 1420 [1]

Al Rat - >40,000 [1]

Table 2: Functional Activity of MRS-1191

Cell

Assay . . Agonist KB (nM) IC50 (nM) Reference
LinelTissue
Adenylate Human A3R 10
Cyclase expressing Cl-IB-MECA 92 ) [1]
I (antagonism)
Inhibition cells
Human A3R
[35S]GTPyYS _
o expressing IB-MECA - - [1]
Binding
cells

Signaling Pathways and Experimental Workflows
A3 Adenosine Receptor Signaling Pathway

The following diagram illustrates the canonical signaling pathway of the A3 adenosine receptor
and the point of intervention for MRS-1191.
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Caption: A3 Adenosine Receptor Signaling Pathway and MRS-1191 Inhibition.

Experimental Workflow: Investigating
Neuroinflammation in Microglia

This diagram outlines a typical workflow for studying the effect of MRS-1191 on microglia
activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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